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Compound of Interest

2,4-Diamino-6-diethylamino-1,3,5-
Compound Name: o
triazine

cat. No.: B1330589

An In-depth Technical Guide to N2,N2-Diethylmelamine: Chemical Structure and Synthesis
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and a
detailed synthesis protocol for N2,N2-Diethylmelamine. The information is intended for
researchers, scientists, and professionals involved in drug development and chemical
synthesis.

Chemical Structure and Identification

N2,N2-Diethylmelamine, also known as 2,4-diamino-6-(diethylamino)-1,3,5-triazine, is a
derivative of melamine featuring a diethylamino substituent. The core of the molecule is a
1,3,5-triazine ring, a heterocyclic aromatic compound.

o |[UPAC Name: 6-(Diethylamino)-1,3,5-triazine-2,4-diamine
e Synonym: 2,4-Diamino-6-(diethylamino)-1,3,5-triazine

e CAS Number: 2073-31-6

e Molecular Formula: C7H14Ne

e Molecular Weight: 182.23 g/mol
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e Chemical Structure:

walt text

Synthesis of N2,N2-Diethylmelamine

The synthesis of N2,N2-Diethylmelamine is most effectively achieved through a sequential
nucleophilic substitution of the chlorine atoms on cyanuric chloride. The reactivity of the
chlorine atoms decreases after each substitution, which allows for a controlled, stepwise
reaction by carefully managing the reaction temperature. The overall process involves two main
steps:

¢ Monosubstitution: Reaction of cyanuric chloride with diethylamine to form the intermediate,
2,4-dichloro-6-(diethylamino)-1,3,5-triazine.

o Disubstitution: Subsequent reaction of the intermediate with ammonia to yield the final
product, N2,N2-Diethylmelamine.

Synthesis Workflow

The logical flow of the synthesis process is depicted in the diagram below.
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Step 1: Monosubstitution (0-5°C)

Ammonia

(Cyanuric Chloride (Diethylamine)

Diethylamine

2,4-Dichloro-6-(diethylamino)-
1,3,5-triazine

Ammonia

Step 2: Disubstitution (100-120 °C)

N2,N2-Diethylmelamine

Pure N2,N2-Diethylmelamine

Click to download full resolution via product page

¢ To cite this document: BenchChem. [N2,N2-Diethylmelamine chemical structure and
synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330589#n2-n2-diethylmelamine-chemical-structure-
and-synthesis]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1330589?utm_src=pdf-body-img
https://www.benchchem.com/product/b1330589#n2-n2-diethylmelamine-chemical-structure-and-synthesis
https://www.benchchem.com/product/b1330589#n2-n2-diethylmelamine-chemical-structure-and-synthesis
https://www.benchchem.com/product/b1330589#n2-n2-diethylmelamine-chemical-structure-and-synthesis
https://www.benchchem.com/product/b1330589#n2-n2-diethylmelamine-chemical-structure-and-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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